Cas no 1247391-94-1 (3-(4-Bromo-3-Fluorophenyl)-1,2-Oxazol-5-Amine)

• Product Name: 3-(4-Bromo-3-Fluorophenyl)-1,2-Oxazol-5-Amine
• CAS No: 1247391-94-1
• MF: C₉H₆BrFN₂O
• MW: 257.059144496918
• CID: 4564457
• PubChem ID: 61704454
• Update Time: 2025-08-02

3-(4-Bromo-3-Fluorophenyl)-1,2-Oxazol-5-Amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-3-Fluorophenyl)-1,2-Oxazol-5-Amine(WX609193)
• 3-(4-BROMO-3-FLUOROPHENYL)-1,2-OXAZOL-5-AMINE
• MFCD16084791
• 5-Amino-3-(4-bromo-3-fluorophenyl)isoxazole
• 1247391-94-1
• AKOS010972798
• 3-(4-Bromo-3-fluorophenyl)isoxazol-5-amine
• SY280557
• CS-0443269
• EN300-1911516
• 3-(4-Bromo-3-Fluorophenyl)-1,2-Oxazol-5-Amine

• MDL： MFCD16084791
• Inchi： 1S/C9H6BrFN2O/c10-6-2-1-5(3-7(6)11)8-4-9(12)14-13-8/h1-4H,12H2
• InChI Key： RVPSPDWETWCJMH-UHFFFAOYSA-N
• SMILES： O1C(N)=CC(C2=CC=C(Br)C(F)=C2)=N1

Computed Properties

• Exact Mass: 255.96475g/mol
• Monoisotopic Mass: 255.96475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(4-Bromo-3-Fluorophenyl)-1,2-Oxazol-5-Amine

Comprehensive Overview of 3-(4-Bromo-3-Fluorophenyl)-1,2-Oxazol-5-Amine (CAS 1247391-94-1)

The compound 3-(4-Bromo-3-Fluorophenyl)-1,2-Oxazol-5-Amine (CAS 1247391-94-1) is a heterocyclic organic molecule featuring a bromo-fluorophenyl moiety attached to an oxazole ring. This structure is of significant interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both bromine and fluorine substituents enhances its reactivity, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated compounds like 3-(4-Bromo-3-Fluorophenyl)-1,2-Oxazol-5-Amine has surged, driven by their unique physicochemical properties. Fluorine incorporation often improves metabolic stability and bioavailability, a hot topic in medicinal chemistry. This compound’s oxazole core is also noteworthy, as oxazole derivatives are frequently investigated for their anti-inflammatory and anticancer properties. A growing number of studies highlight its role in optimizing lead compounds for central nervous system (CNS) disorders, aligning with current trends in neurodegenerative disease research.

From a synthetic perspective, CAS 1247391-94-1 serves as a key intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These methods are pivotal in constructing complex architectures for small-molecule therapeutics. The compound’s bromine atom offers a handle for further functionalization, while the fluorine atom can influence electronic effects in target molecules. Such features make it a valuable tool for chemists working on structure-activity relationship (SAR) studies, a frequent search term among researchers.

Environmental and regulatory considerations are also critical when discussing 3-(4-Bromo-3-Fluorophenyl)-1,2-Oxazol-5-Amine. While not classified as hazardous, its handling requires standard laboratory precautions. The compound’s stability under various pH conditions and solubility profiles are often queried in academic forums, reflecting user interest in practical applications. Additionally, its compatibility with green chemistry principles—such as solvent-free reactions or catalytic processes—is a trending subtopic in sustainable synthesis.

In summary, 3-(4-Bromo-3-Fluorophenyl)-1,2-Oxazol-5-Amine (CAS 1247391-94-1) exemplifies the intersection of synthetic utility and biomedical potential. Its relevance to drug discovery pipelines and material science ensures continued attention from both industrial and academic circles. As research progresses, this compound may unlock novel therapeutic avenues, particularly in addressing unmet medical needs.